Methyl 3-[(4-fluorobenzyl)sulfanyl]propanoate

• IUPAC Name: methyl 3-[(4-fluorophenyl)methylsulfanyl]propanoate
• InChI: InChI=1S/C11H13FO2S/c1-14-11(13)6-7-15-8-9-2-4-10(12)5-3-9/h2-5H,6-8H2,1H3
• InChI Key: WRNLVHVNZPOZMT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCSCC1=CC=C(C=C1)F
• Molecular Formula: C11H13FO2S
• Molecular Weight: 228.28 g/mol

Description

Methyl 3-[(4-fluorobenzyl)thio]propanoate is an organic compound that belongs to the class of esters. Esters are widely known for their pleasant odors and are often used in perfumes and flavoring agents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 3-[(4-fluorobenzyl)sulfanyl]propanoate typically involves the esterification of 3-[(4-fluorobenzyl)thio]propanoic acid with methanol in the presence of an acid catalyst. The reaction is carried out under reflux conditions to ensure complete conversion of the acid to the ester.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Methyl 3-[(4-fluorobenzyl)thio]propanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: Nucleophilic substitution reactions can replace the fluorine atom with other substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Methyl 3-[(4-fluorobenzyl)thio]propanoate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which Methyl 3-[(4-fluorobenzyl)sulfanyl]propanoate exerts its effects involves interactions with molecular targets such as enzymes and receptors. The fluorobenzylthio group can enhance binding affinity to certain proteins, leading to inhibition or activation of biological pathways. The ester group can undergo hydrolysis, releasing the active thio compound that interacts with the target molecules.

Comparison with Similar Compounds

Similar Compounds

• Methyl 3-[(4-chlorobenzyl)thio]propanoate
• Methyl 3-[(4-bromobenzyl)thio]propanoate
• Methyl 3-[(4-methylbenzyl)thio]propanoate

Uniqueness

Methyl 3-[(4-fluorobenzyl)thio]propanoate is unique due to the presence of the fluorine atom, which can significantly alter the compound’s reactivity and binding properties. Fluorine atoms are known to enhance the metabolic stability and bioavailability of organic molecules, making this compound particularly valuable in pharmaceutical research.